Cas no 1706457-55-7 (4-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylcyclohexan-1-amine)

• Product Name: 4-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylcyclohexan-1-amine
• CAS No: 1706457-55-7
• MF: C₁₄H₁₇N₃OS
• MW: 275.36928153038
• MDL: MFCD29034731
• CID: 5191217
• PubChem ID: 71778037
• Update Time: 2025-06-12

4-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]-
• 4-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylcyclohexan-1-amine

• MDL： MFCD29034731
• Inchi： 1S/C14H17N3OS/c15-11-6-8-12(9-7-11)19-14-17-16-13(18-14)10-4-2-1-3-5-10/h1-5,11-12H,6-9,15H2
• InChI Key： VYNIANKZMPPWAC-UHFFFAOYSA-N
• SMILES： C1(N)CCC(SC2=NN=C(C3=CC=CC=C3)O2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylcyclohexan-1-amine

Introducing 4-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylcyclohexan-1-amine (CAS No. 1706457-55-7): A Novel Compound with Significant Potential in Modern Medicinal Chemistry

4-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylcyclohexan-1-amine, identified by its unique Chemical Abstracts Service (CAS) number 1706457-55-7, represents a cutting-edge compound that has garnered attention in the realm of medicinal chemistry. This molecule, characterized by its intricate structural framework, combines a 5-phenyl-1,3,4-oxadiazole moiety with a sulfanyl-substituted cyclohexanamine backbone. Such a structural design not only imparts distinctive chemical properties but also opens up a plethora of possibilities for therapeutic applications.

The 5-phenyl-1,3,4-oxadiazole component is a well-documented scaffold in pharmaceutical research, known for its stability and ability to interact with biological targets in diverse ways. Its phenyl ring enhances lipophilicity, while the oxadiazole ring itself is recognized for its role in various bioactive molecules. This part of the structure is particularly interesting because it can serve as a hinge region, allowing the molecule to bind snugly to specific protein targets.

Complementing this core scaffold is the sulfanyl-substituted cyclohexanamine moiety. The sulfanyl group (-S-) introduces a polar character to the molecule, which can be crucial for facilitating interactions with polar regions of biological targets. Meanwhile, the cyclohexanamine provides a rigid yet flexible structure that can optimize binding affinity and selectivity. Together, these components create a compound that is both structurally robust and biologically intriguing.

Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of such molecules with remarkable accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists have been able to identify pockets on biological targets where 4-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylcyclohexan-1-amine might bind effectively. These studies suggest that the compound could exhibit inhibitory activity against enzymes involved in inflammatory pathways and cancer cell proliferation.

In particular, the 5-phenyl-1,3,4-oxadiazole moiety has been implicated in several drug candidates that target inflammatory cytokines and growth factors. Its ability to modulate signaling pathways associated with these molecules makes it an attractive candidate for developing anti-inflammatory therapies. The sulfanyl group further enhances this potential by allowing for hydrogen bonding interactions that are critical for enzyme inhibition.

The cyclohexanamine component adds another layer of complexity to the compound’s bioactivity. By providing a stable framework while allowing for conformational flexibility, it ensures that the molecule can adapt to fit into binding sites on biological targets with high affinity. This structural versatility is particularly valuable in drug design, where optimizing binding interactions is key to achieving therapeutic efficacy.

One of the most promising areas of research involving 4-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylcyclohexanamaine (CAS No. 1706457-55) is its potential application in oncology. Preliminary studies have indicated that compounds with similar structural motifs can inhibit kinases that are overexpressed in cancer cells. The combination of the 5-phenyl oxadiazole and sulfanyl groups appears to disrupt aberrant signaling pathways that drive tumor growth and metastasis.

Moreover, the compound’s ability to cross cell membranes efficiently suggests that it could be developed into an oral therapeutic agent. This would be a significant advantage over many current cancer treatments that require intravenous administration due to poor oral bioavailability. The phenyl ring’s lipophilic nature aids in membrane penetration, while the sulfanyl group enhances solubility—balancing these properties is crucial for developing effective small-molecule drugs.

Another exciting aspect of this compound is its potential as a lead for further drug development through structure-based drug design (SBDD). By understanding how it interacts with biological targets at a molecular level, medicinal chemists can make informed modifications to enhance its potency and selectivity. SBDD leverages high-resolution structural data from crystallography or cryo-electron microscopy to guide rational drug design efforts.

The sulfanyl group also opens up possibilities for further chemical modifications without compromising the core bioactive scaffold. For instance, introducing additional functional groups such as hydroxyl or carboxylic acid moieties could alter pharmacokinetic properties or improve binding interactions depending on the target receptor’s characteristics.

Recent publications have highlighted the importance of heterocyclic compounds like 5-substituted oxadiazoles in medicinal chemistry due to their broad spectrum of biological activities. These compounds are particularly valued for their ability to modulate enzyme function and signal transduction pathways associated with various diseases. The presence of both aromatic and heterocyclic moieties in 4-(5-substituted oxadiazol) derivatives like our subject compound makes it an exceptionally versatile scaffold for drug discovery.

In conclusion,4-(5-phényl-l’,3’,4’)-sulfanyl-cyclohexan-l’amine (CAS No: 1706457) stands out as a promising candidate for therapeutic intervention across multiple disease areas including cancer and inflammation-related disorders. Its unique structural features—combining stability from its heterocyclic core with flexibility from its amine substituent—make it an ideal starting point for further exploration through both experimental synthesis and computational modeling approaches